4-Isopropyl-4'-nitrobenzophenone

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: (4-nitrophenyl)-(4-propan-2-ylphenyl)methanone
• InChI: InChI=1S/C16H15NO3/c1-11(2)12-3-5-13(6-4-12)16(18)14-7-9-15(10-8-14)17(19)20/h3-11H,1-2H3
• InChI Key: JNBDAKKBGPZEQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Isopropyl-4'-nitrobenzophenone is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

710 parts of chlorobenzene and 160 parts of AlCl3 are initially introduced. A mixture of 120 parts of cumene, 185.6 parts of p-nitrobenzoyl chloride and 410 parts of chlorobenzene is added dropwise in the course of 1 hour at 20° to 25° C., HCl gas being liberated. The mixture is then heated in the course of 1 hour to 60° C. and stirred for 1 hour at 60° C., 1,400 parts of ice are added, the aqueous phase is separated off in a separating funnel and the organic phase is concentrated in vacuo. 247.6 parts of 4-isopropyl-4'-nitrobenzophenone having a melting point of 95° C. are obtained. Yield: 92% of theory.